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Compound of Interest

Compound Name: Thiodiglycol-d8

Cat. No.: B13437303 Get Quote

Essential Safety and Handling of Thiodiglycol-d8
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides essential, immediate

safety and logistical information for handling Thiodiglycol-d8, a deuterated analog of

Thiodiglycol used in various research applications, including as an internal standard in

toxicological studies.[1][2] While specific safety data for the deuterated form is limited, the

physical and chemical properties are similar to the parent compound, Thiodiglycol.[1]

Therefore, the following guidance is based on the safety protocols for Thiodiglycol.

Physical and Chemical Properties
Thiodiglycol-d8 is a colorless, viscous liquid that is miscible with water and alcohol.[1][3] The

substitution of hydrogen with deuterium results in a slight increase in molecular weight and

minor variations in physical properties like density and boiling point compared to its non-

deuterated counterpart.[1]
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Property Value

Appearance Colorless liquid[1][3]

Molecular Formula C₄H₂D₈O₂S[1]

Molecular Weight 130.24 g/mol [1][2]

Boiling Point Similar to Thiodiglycol (282 °C)[4]

Melting Point
Similar to Thiodiglycol (-10.2 °C to -16 °C)[3][4]

[5]

Flash Point Similar to Thiodiglycol (160 °C)[3]

Solubility Miscible in water[1][4]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Thiodiglycol-d8. The

following personal protective equipment is recommended to minimize exposure.
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PPE Category Recommendation

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH standards.[5] A face shield

may be required for tasks with a high risk of

splashing.[6]

Skin Protection

Impervious clothing and chemical-resistant

gloves (e.g., nitrile or neoprene) must be worn.

[5][6] Gloves should be inspected before use

and disposed of after contact with the

substance.[5][6]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably in a chemical fume hood.[5] If

ventilation is inadequate, a full-face respirator

with appropriate cartridges (e.g., ABEK) should

be used.[5]

Footwear
Closed-toe, closed-heel shoes that cover the

entire foot are mandatory.[6]

Operational Plan for Handling
Adherence to a strict operational protocol is crucial for the safe handling of Thiodiglycol-d8.

1. Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have spill containment materials readily accessible.

2. Handling:

Avoid contact with skin and eyes.[5]

Avoid inhalation of vapor or mist.[5]
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Keep the container tightly closed in a dry, well-ventilated place when not in use.[5]

The substance is hygroscopic and air-sensitive; store under an inert gas.[5]

3. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for several minutes, removing contact

lenses if present and easy to do. Seek medical attention.[7]

Skin Contact: Remove contaminated clothing and rinse the affected area with water.[7]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[8]

4. Spill Response:

Evacuate the area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).[4]

[5]

Collect the absorbed material into a suitable, closed container for disposal as hazardous

waste.[4][5]

Do not allow the product to enter drains.[4][5]
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Safe handling workflow for Thiodiglycol-d8.

Disposal Plan
Thiodiglycol-d8 and any contaminated materials should be treated as hazardous waste.

Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and

closed container.[5] Do not mix with other waste.[7]

Contaminated Materials: Dispose of contaminated items, such as gloves and absorbent

materials, as unused product.[5][7]

Disposal Method: Arrange for disposal by a licensed professional waste disposal service in

accordance with local, regional, and national regulations.[4][5]
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Disposal plan for Thiodiglycol-d8 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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